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Compound of Interest

Compound Name:
(2S,4S)-2-(9-Anthryl)-3-methyl-4-

benzyloxazolidine

CAS No.: 917599-26-9

Cat. No.: B12624047

Get Quote

Content Type: Technical Whitepaper Audience: Researchers, Senior Scientists, and Drug

Development Professionals Subject: Electronic properties,

-stacking crystallography, and synthesis of 9-anthryl oxazolidine derivatives.

Executive Summary
Anthryl oxazolidines represent a high-value intersection between polycyclic aromatic

hydrocarbon (PAH) photophysics and chiral auxiliary chemistry. By tethering the electron-rich,

highly fluorescent anthracene core (typically at the C9 position) to a chiral oxazolidine ring,

researchers gain access to a "molecular switch" system. The oxazolidine moiety serves a dual

function: it acts as a steric director for supramolecular

-stacking in the solid state and as an electronic gatekeeper (via the nitrogen lone pair) for
Photoinduced Electron Transfer (PET) in solution. This guide details the electronic landscape,
crystal engineering potential, and validated synthesis protocols for these compounds.
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The utility of anthryl oxazolidines is defined by the electronic communication between the

anthracene fluorophore and the oxazolidine heterocycle.

The PET Mechanism (Fluorescence Switching)
In its neutral state, the nitrogen atom within the oxazolidine ring possesses a non-bonding lone

pair of electrons. The energy level of this lone pair typically lies between the Highest Occupied

Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) of the

anthracene fluorophore.

OFF State (Quenched): Upon photoexcitation of the anthracene moiety, an electron is

promoted to the LUMO. However, the nitrogen lone pair donates an electron to the semi-

vacant HOMO of the anthracene (Photoinduced Electron Transfer). This non-radiative decay

pathway effectively quenches fluorescence.

ON State (Fluorescent): Protonation or metal ion coordination of the oxazolidine nitrogen

lowers the energy of the lone pair below the anthracene HOMO. This blocks the PET

pathway, restoring the radiative decay (fluorescence) from the anthracene excited state.

Frontier Orbital Estimation
Based on voltammetric studies of 9-substituted anthracene derivatives, the electronic bandgap

is approximately 3.0 eV.

Parameter Representative Value mechanistic Implication

Anthracene HOMO ~ -5.6 eV
Oxidation potential; site of hole

transport.

Anthracene LUMO ~ -2.6 eV
Reduction potential;

determines electron affinity.

Oxazolidine N-Lone Pair ~ -5.0 to -5.4 eV
Critical: Must be > Anthracene

HOMO for PET quenching.

Excited State Energy (

)
~ 3.0 eV

Corresponds to emission at

~415 nm.
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Technical Note: The inductive effect of the oxygen in the oxazolidine ring slightly lowers the

basicity of the nitrogen compared to a standard secondary amine, fine-tuning the pH sensitivity

of the switch.

Visualization: PET Signaling Pathway
The following diagram illustrates the logic gate behavior of anthryl oxazolidines in sensor

applications.
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Figure 1: Logic flow of Photoinduced Electron Transfer (PET) in anthryl oxazolidines. Binding of

an analyte disables the electron transfer, activating fluorescence.

Solid-State Physics: -Stacking & Crystal
Engineering
The bulky, chiral oxazolidine group at the C9 position disrupts the standard "herringbone"

packing often seen in unsubstituted anthracene. This steric imposition forces the molecules into

specific arrangements that are critical for organic electronics (charge mobility) and

enantioselective catalysis.

Packing Motifs
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Slipped

-Stacking: To accommodate the steric bulk of the oxazolidine, anthracene rings often adopt a
"slipped" face-to-face stacking orientation. This maximizes

-orbital overlap (beneficial for charge transport) while minimizing steric repulsion.

Intermolecular Interactions:

-

Distance: Typically 3.4 – 3.6 Å.

C-H...

Interactions: The protons on the oxazolidine ring often engage in edge-to-face interactions
with the anthracene system of adjacent molecules, stabilizing chiral helical assemblies.

Chiral Symmetry Breaking
Because the oxazolidine ring is derived from chiral amino alcohols (e.g., L-phenylglycinol), the

resulting crystal lattice is non-centrosymmetric. This is a prerequisite for:

Second Harmonic Generation (SHG) in non-linear optics.

Enantioselective solid-state photochemistry (e.g., [4+4] photodimerization).

Experimental Protocol: Synthesis & Validation
This protocol describes the condensation of 9-anthraldehyde with a chiral amino alcohol to

yield a 9-anthryl oxazolidine. This method relies on thermodynamic control to drive the

equilibrium toward the cyclic product.

Reagents & Equipment
Precursor: 9-Anthraldehyde (>98% purity).

Chiral Auxiliary: (S)-(+)-2-Phenylglycinol (or similar 1,2-amino alcohol).

Solvent: Anhydrous Toluene or Benzene (forms azeotrope with water).
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Catalyst:p-Toluenesulfonic acid (pTSA) (Optional; often proceeds without acid if water is

removed efficiently).

Equipment: Dean-Stark trap or activated Molecular Sieves (4Å).

Step-by-Step Synthesis Workflow
Stoichiometry: Dissolve 9-anthraldehyde (1.0 equiv) and the chiral amino alcohol (1.1 equiv)

in anhydrous toluene (0.1 M concentration).

Dehydration: Add activated 4Å molecular sieves or attach a Dean-Stark trap.

Reflux: Heat the mixture to reflux (110°C) under an Argon atmosphere. Monitor by TLC

(Silica gel; Hexane:EtOAc 8:2). The aldehyde spot (

) should disappear; the oxazolidine product is typically more polar.

Duration: Reaction is usually complete within 4–12 hours.

Workup: Filter off molecular sieves while hot. Evaporate solvent under reduced pressure.

Purification: Recrystallize from Ethanol/Hexane or perform flash chromatography (neutral

alumina is preferred over silica to prevent hydrolysis of the oxazolidine ring).

Visualization: Synthetic Pathway
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Figure 2: Synthetic workflow emphasizing water removal to drive the equilibrium toward the

oxazolidine product.[1]

Characterization Checklist (Self-Validating)
H NMR: Look for the characteristic oxazolidine proton (N-CH-O) signal around

5.5–6.5 ppm. The absence of the aldehyde proton (

ppm) confirms conversion.

IR Spectroscopy: Disappearance of the C=O stretch (

) and appearance of C-O-C / C-N bands (
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).

Stability Check: Oxazolidines are hydrolytically unstable in acidic aqueous media. Ensure all

NMR solvents are acid-free (filter through basic alumina if necessary).

Applications in Drug Development & Sensing[2]
Chiral Sensing (Enantiomeric Excess Determination)
Anthryl oxazolidines can be used to determine the enantiomeric purity of chiral carboxylic acids

or metal complexes.

Mechanism: The oxazolidine acts as a chiral solvating agent. When mixed with a chiral

analyte, it forms diastereomeric complexes.[1]

Readout: The large magnetic anisotropy of the anthracene ring causes significant Chemical

Shift anisotropy (

) in

H NMR, allowing for the integration of distinct diastereomeric peaks.

"Turn-ON" pH and Metal Sensors
Utilizing the PET mechanism described in Section 2.1:

Intracellular pH Mapping: The

of the oxazolidine nitrogen can be tuned by substituents. Upon entering acidic organelles
(lysosomes), the nitrogen protonates, turning the fluorescence ON.

Metal Ion Chelation: The oxazolidine oxygen and nitrogen can chelate ions like

or

, blocking the lone pair and triggering fluorescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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